Cas no 2171578-12-2 (4-(3-aminooxan-3-yl)oxan-4-ol)

• Product Name: 4-(3-aminooxan-3-yl)oxan-4-ol
• CAS No: 2171578-12-2
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6560900
• PubChem ID: 165442287
• Update Time: 2025-05-21

4-(3-aminooxan-3-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminooxan-3-yl)oxan-4-ol
• 2171578-12-2
• EN300-1643350

• Inchi： 1S/C10H19NO3/c11-9(2-1-5-14-8-9)10(12)3-6-13-7-4-10/h12H,1-8,11H2
• InChI Key： NVBAHMKHRAJCFP-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(COCCC1)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(3-aminooxan-3-yl)oxan-4-ol

Comprehensive Overview of 4-(3-aminooxan-3-yl)oxan-4-ol (CAS No. 2171578-12-2): Properties, Applications, and Research Insights

The compound 4-(3-aminooxan-3-yl)oxan-4-ol (CAS No. 2171578-12-2) is a structurally unique molecule featuring both aminooxane and oxanol functional groups. Its dual heterocyclic architecture has garnered significant attention in pharmaceutical and materials science research. This article delves into its chemical properties, synthetic pathways, and emerging applications, while addressing trending queries such as "oxane derivatives in drug discovery" and "heterocyclic compounds for sustainable materials."

Chemically, 4-(3-aminooxan-3-yl)oxan-4-ol belongs to the class of oxygen-nitrogen heterocycles, a category increasingly explored for bioactivity and polymer compatibility. The presence of both amino and hydroxyl groups enhances its versatility, enabling participation in hydrogen bonding and nucleophilic reactions. Researchers highlight its potential as a molecular scaffold in designing enzyme inhibitors or biodegradable polymers, aligning with the global push toward green chemistry.

Recent studies underscore the compound’s relevance in addressing "drug delivery challenges." Its amphiphilic nature—owing to the polar oxan-4-ol moiety and hydrophobic aminooxane ring—facilitates self-assembly into micellar structures, a property leveraged in nanocarrier systems. This aligns with the surge in searches for "smart drug delivery solutions" and "non-toxic excipients." Additionally, its thermal stability (up to 250°C) makes it a candidate for high-performance polymers, resonating with industrial demand for heat-resistant materials.

Synthesis of CAS 2171578-12-2 typically involves ring-opening polymerization or multi-step condensation, with yields optimized via microwave-assisted techniques—a hot topic in "green synthesis optimization." Analytical characterization employs NMR, HPLC-MS, and X-ray crystallography, ensuring compliance with regulatory standards. Notably, its low ecotoxicity profile addresses growing concerns around "environmentally benign chemicals."

In conclusion, 4-(3-aminooxan-3-yl)oxan-4-ol exemplifies innovation at the intersection of medicinal chemistry and materials science. Its adaptability to bioconjugation and polymer engineering positions it as a key player in next-gen therapeutics and sustainable technologies, answering pressing queries on "multifunctional heterocycles" and "circular economy materials." Further research may unlock its full potential in precision medicine and renewable materials.